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Compound of Interest

Compound Name: Esomeprazole-d3 Sodium Salt
Cat. No.: B1159766
Get Quote

Executive Summary & Substance Profile[1]

Esomeprazole-d3 Sodium Salt is a stable isotope-labeled derivative of the proton pump
inhibitor Esomeprazole. In drug development and clinical toxicology, it serves as a critical
Internal Standard (IS) for quantification via LC-MS/MS.

While chemically similar to its non-labeled parent, the "Sodium Salt" designation and "d3"
labeling introduce specific handling nuances. The sodium salt form renders the compound
water-soluble and alkaline, necessitating strict segregation from acidic waste streams to
prevent uncontrolled precipitation or exothermic neutralization in waste containers.

Chemical Safety Profile (GHS Classification)

Before disposal, users must acknowledge the active hazards. This compound is not inert trash.
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Hazard Category

Classification

Hazard Statement

Operational
Implication

Do not dispose of in

Acute Toxicity Oral (Cat 4) Harmful if swallowed open trash; dust
control is vital.
. Double-gloving
o ) May cause allergic )
Sensitization Skin (Cat 1) recommended during

skin reaction

weighing/disposal.

Environmental

Aquatic Chronic (Cat
2)

Toxic to aquatic life

ZERO DRAIN
DISPOSAL. Strict
prohibition on sink

disposal.

Irritation

Eye/Skin (Cat 2)

Causes serious

irritation

Full eye protection

(goggles) required.[1]

Strategic Waste Segregation

Effective disposal relies on characterizing the physical state of the waste. As an internal

standard, Esomeprazole-d3 is rarely disposed of in bulk; it is most often found in dilute solvent

mixtures or residual solids.

The "Self-Validating" Segregation Logic

e Rule 1 (The pH Check): Esomeprazole Sodium is a base. Never add bulk solid to an acidic

waste container without pre-dissolution and neutralization, as this can cause immediate

precipitation of the free acid form, creating sludge that clogs waste nozzles.

e Rule 2 (The Trace Limit): Vials containing <3% residual volume are treated as "RCRA

Empty"” (in the US) but should still be defaced and glass-binned to prevent "drug diversion”

concerns.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for categorizing waste streams containing

Esomeprazole-d3.
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Waste Source |dentification

Physical State?

Liquid Waste Solid Waste
(LC-MS Effluent / Stock Solutions) (Expired Vials / Spills)

Solvent Composition? Quantity?

<10% Organic \>10% Organic Usable Amount

Aqueous Waste Organic Solvent Waste Bulk Substance Trace/Empty Vials
(Buffers/Water) (MeOH/ACN) (>10 mg) (<3% Volume)

High Temp Incineration Deface Label ->
(Pharm Waste Stream) Glass/Sharps Bin

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Esomeprazole-d3 waste streams based on physical
state and concentration.

Detailed Disposal Protocols
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Protocol A: Liquid Waste (LC-MS Effluent & Stock
Solutions)

Context: Most common scenario. The standard is dissolved in Methanol (MeOH) or Acetonitrile
(ACN).

Container Selection: Use High-Density Polyethylene (HDPE) or Glass carboys compatible
with the solvent matrix.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.qg.,
Nitric Acid). Esomeprazole Sodium is stable in organic solvents but reactive with strong
oxidizers.

Labeling:

o Primary Tag: "HAZARDOUS WASTE - FLAMMABLE / TOXIC" (driven by the solvent).

o Constituent Listing: List "Esomeprazole-d3 Sodium Salt" explicitly as a trace
contaminant (<0.1%).

Disposal Path: Ship to a licensed facility for Fuel Blending or Incineration.

Protocol B: Solid Waste (Expired Pure Substance)

Context: Expired reference material or degraded solids.

Containment: Do not empty the vial. Keep the substance in its original primary container.

Secondary Containment: Place the vial inside a clear, sealable plastic bag (Zip-lock) to
contain any potential dust.

Labeling: Apply a "To Be Disposed" label over the original label, but do not obscure the CAS
number (161796-78-7).

Disposal Path: Place in the "Non-Halogenated Organic" or specific "Pharmaceutical Waste"
drum (often Blue or Black bin depending on site contractor).
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o Note: Do not place in Red Biohazard bags unless the substance is mixed with biological
matrices (plasma/blood).

Protocol C: Spill Management (Emergency Procedure)

Context: Accidental benchtop spill of powder.

PPE Upgrade: Wear Nitrile gloves (double layer recommended), safety goggles, and a N95
dust mask or respirator if powder is aerosolized.

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:
o Wipe up the solid/damp towel.

o Clean the surface with water first (solubilizes the sodium salt), followed by an ethanol
wipe.

Waste: All cleanup materials (towels, gloves) go into the Chemical Waste Solid bin, not
regular trash.

Regulatory & Compliance Context (US/Global)
RCRA Classification (USA)

Esomeprazole-d3 Sodium Salt is not explicitly P-listed or U-listed under 40 CFR 261.33.
However, it must be characterized by the generator.

o Determination: Non-Hazardous by federal listing, but Hazardous by characteristic if mixed
with flammable solvents (Ignitability - DO01).

o Best Practice: Due to its aquatic toxicity (H411), manage it as Non-RCRA Regulated
Pharmaceutical Waste destined for incineration.

Drain Disposal Prohibition

Under no circumstances should this compound be flushed.[2] The "Toxic to aquatic life with
long lasting effects" (H411) classification triggers violations of local POTW (Publicly Owned
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Treatment Works) discharge permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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